1-Methyl-4-(4-pyridyl)piperidine-4-carbonitrile
Cat. No. B8485888
M. Wt: 201.27 g/mol
InChI Key: GSCYKUROVBQUMP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08343999B2
Procedure details
A solution of 1-methyl-4-(pyridin-4-yl)piperidine-4-carbonitrile (0.200 g, 0.994 mmol crude) in tetrahydrofuran (10 mL) was slowly added to a suspension of lithium aluminum hydride (0.075 g, 1.99 mmol) in tetrahydrofuran (10 mL) at 23° C. The reaction was stirred overnight and quenched with sodium sulfate decehydrate. This was stirred for 1 hour, then ethyl acetate was added and the slurry was stirred for 2 more hours. Celite was added and the resulting paste was filtered on Celite. The filtrate was concentrated to afford an oil (0.120 g, 59%) which was used as such for the next reaction.
Quantity
0.2 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[CH3:1][N:2]1[CH2:7][CH2:6][C:5]([C:10]2[CH:15]=[CH:14][N:13]=[CH:12][CH:11]=2)([C:8]#[N:9])[CH2:4][CH2:3]1.[H-].[Al+3].[Li+].[H-].[H-].[H-]>O1CCCC1>[CH3:1][N:2]1[CH2:7][CH2:6][C:5]([CH2:8][NH2:9])([C:10]2[CH:11]=[CH:12][N:13]=[CH:14][CH:15]=2)[CH2:4][CH2:3]1 |f:1.2.3.4.5.6|
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Inputs
Step One
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Name
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|
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Quantity
|
0.2 g
|
|
Type
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reactant
|
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Smiles
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CN1CCC(CC1)(C#N)C1=CC=NC=C1
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Name
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|
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Quantity
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0.075 g
|
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Type
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reactant
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Smiles
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[H-].[Al+3].[Li+].[H-].[H-].[H-]
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Name
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Quantity
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10 mL
|
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Type
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solvent
|
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Smiles
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O1CCCC1
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Name
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Quantity
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10 mL
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Type
|
solvent
|
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Smiles
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O1CCCC1
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Conditions
Stirring
|
Type
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CUSTOM
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|
Details
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The reaction was stirred overnight
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Rate
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UNSPECIFIED
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RPM
|
0
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Other
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Conditions are dynamic
|
1
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Details
|
See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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quenched with sodium sulfate decehydrate
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STIRRING
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Type
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STIRRING
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Details
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This was stirred for 1 hour
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Duration
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1 h
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ADDITION
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Type
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ADDITION
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Details
|
ethyl acetate was added
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STIRRING
|
Type
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STIRRING
|
|
Details
|
the slurry was stirred for 2 more hours
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ADDITION
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Type
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ADDITION
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|
Details
|
Celite was added
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FILTRATION
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Type
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FILTRATION
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|
Details
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the resulting paste was filtered on Celite
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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The filtrate was concentrated
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Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
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Name
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|
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Type
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product
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Smiles
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CN1CCC(CC1)(C1=CC=NC=C1)CN
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.12 g | |
| YIELD: PERCENTYIELD | 59% | |
| YIELD: CALCULATEDPERCENTYIELD | 58.8% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
